Cas no 1045722-04-0 (6-demethyl jaspamide)

• Product name: 6-demethyl jaspamide
• CAS No: 1045722-04-0
• MF: C₃₅H₄₃BrN₄O₆
• MW: 695.643128633499
• CID: 2041996
• PubChem ID: 25017464

6-demethyl jaspamide Chemical and Physical Properties

Names and Identifiers

• 6-demethyl jaspamide
• jaspamide H
• (+)-Jaspamide H
• CHEBI:66111
• Q27134626
• (4R,7R,10S,13S,15E,19S)-7-((2-bromo-1H-indol-3-yl)methyl)-4-(4-hydroxyphenyl)-8,10,13,15,19-pentamethyl-1-oxa-5,8,11-triazacyclononadec-15-ene-2,6,9,12-tetrone
• 1045722-04-0
• (4R,7R,10S,13S,15E,19S)-7-[(2-bromo-1H-indol-3-yl)methyl]-4-(4-hydroxyphenyl)-8,10,13,15,19-pentamethyl-1-oxa-5,8,11-triazacyclononadec-15-ene-2,6,9,12-tetrone

• Inchi： InChI=1S/C35H43BrN4O6/c1-20-9-8-10-22(3)46-31(42)19-29(24-13-15-25(41)16-14-24)39-34(44)30(18-27-26-11-6-7-12-28(26)38-32(27)36)40(5)35(45)23(4)37-33(43)21(2)17-20/h6-7,9,11-16,21-23,29-30,38,41H,8,10,17-19H2,1-5H3,(H,37,43)(H,39,44)
• InChI Key： RDBNISBUPIBNGP-UHFFFAOYSA-N
• SMILES： CC1CC\C=C(C)\CC(C)C(=O)NC(C)C(=O)N(C)C(Cc2c(Br)[nH]c3ccccc23)C(=O)NC(CC(=O)O1)c1ccc(O)cc1 |c:4|

Computed Properties

• Exact Mass: 694.23660Da
• Monoisotopic Mass: 694.23660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 3
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.759
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides